Cas no 1142208-76-1 (4-Amino-6-(6-methylpyridin-2-yl)-1,6-dihydro-1,3,5-triazine-2-thiol)

• Product Name: 4-Amino-6-(6-methylpyridin-2-yl)-1,6-dihydro-1,3,5-triazine-2-thiol
• CAS No: 1142208-76-1
• MF: C₉H₁₁N₅S
• MW: 221.282139062881
• MDL: MFCD12027969
• CID: 3159642
• PubChem ID: 25220375
• Update Time: 2025-10-22

4-Amino-6-(6-methylpyridin-2-yl)-1,6-dihydro-1,3,5-triazine-2-thiol Chemical and Physical Properties

Names and Identifiers

• 4-Amino-6-(6-methylpyridin-2-yl)-1,6-dihydro-1,3,5-triazine-2-thiol
• 4-amino-6-(6-methylpyridin-2-yl)-5,6-dihydro-1H-1,3,5-triazine-2-thione
• SB73409
• 4-amino-2-(6-methylpyridin-2-yl)-2,5-dihydro-1H-1,3,5-triazine-6-thione
• AKOS005214508
• 1142208-76-1
• STK505378

• MDL： MFCD12027969
• Inchi： 1S/C9H11N5S/c1-5-3-2-4-6(11-5)7-12-8(10)14-9(15)13-7/h2-4,7H,1H3,(H4,10,12,13,14,15)
• InChI Key： QEDIRRYXHMIZEO-UHFFFAOYSA-N
• SMILES： S=C1NC(N)=NC(C2C=CC=C(C)N=2)N1

Computed Properties

• Exact Mass: 221.074
• Monoisotopic Mass: 221.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 107A^2
• XLogP3: 0

Additional information on 4-Amino-6-(6-methylpyridin-2-yl)-1,6-dihydro-1,3,5-triazine-2-thiol

4-Amino-6-(6-methylpyridin-2-yl)-1,6-dihydro-1,3,5-triazine-2-thiol (CAS 1142208-76-1): A Comprehensive Overview

4-Amino-6-(6-methylpyridin-2-yl)-1,6-dihydro-1,3,5-triazine-2-thiol (commonly referred to as CAS 1142208-76-1) is a versatile compound with significant applications in various fields of chemistry and materials science. This compound belongs to the class of triazine derivatives, which are known for their unique electronic properties and structural versatility. Recent advancements in synthetic methodologies have enabled the precise synthesis and characterization of this compound, making it a subject of interest in both academic and industrial research.

The molecular structure of CAS 1142208-76-1 is characterized by a triazine ring system with an amino group at position 4 and a substituted pyridine moiety at position 6. The presence of a thiol group (-SH) at position 2 further enhances its reactivity and functionalization potential. This combination of functional groups makes the compound highly amenable to various chemical transformations, including coupling reactions, cross-coupling reactions, and polymerization processes.

Recent studies have highlighted the potential of 4-Amino... in the development of advanced materials such as conductive polymers, nanomaterials, and bioactive surfaces. For instance, researchers have demonstrated that the compound can be used as a building block for constructing two-dimensional covalent organic frameworks (COFs) with high surface area and excellent electrical conductivity. These frameworks have shown promise in applications such as energy storage devices and sensors.

In addition to its material science applications, CAS 1142208-76-1 has also been explored for its potential in medicinal chemistry. The compound's ability to act as a bioisostere or a template for drug design has been investigated in several recent studies. For example, researchers have reported that the compound can serve as a scaffold for designing antimicrobial agents with enhanced potency and selectivity against bacterial pathogens.

The synthesis of 4-Amino... typically involves multi-step processes that combine principles from organic synthesis and catalysis. One of the most efficient methods reported in recent literature involves the use of palladium-catalyzed cross-coupling reactions to assemble the molecule's complex architecture. This approach not only ensures high yields but also enables precise control over the stereochemistry and regioselectivity of the product.

From an analytical standpoint, modern techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have been employed to fully characterize the structure and properties of CAS 1142208-76-1. These studies have provided valuable insights into the compound's electronic structure, conformational flexibility, and intermolecular interactions.

In terms of environmental impact and sustainability, recent research has focused on developing eco-friendly synthesis routes for this compound. For instance, solvent-free conditions or the use of biodegradable solvents have been explored to minimize waste generation and reduce the carbon footprint associated with its production.

Looking ahead, the continued exploration of 4-Amino... is expected to yield further breakthroughs in areas such as optoelectronics, catalysis, and drug discovery. Its unique combination of functional groups and structural features positions it as a valuable tool for addressing some of the most pressing challenges in modern chemistry.